Cas no 2031259-19-3 (4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride)

• Product Name: 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride
• CAS No: 2031259-19-3
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD30345333
• CID: 4633951
• PubChem ID: 134690973
• Update Time: 2025-10-30

4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride

• MDL： MFCD30345333
• Inchi： 1S/C7H13NO3.ClH/c1-7(6(9)10)3-5(11-2)4-8-7;/h5,8H,3-4H2,1-2H3,(H,9,10);1H
• InChI Key： DHFXCLXYCNQORB-UHFFFAOYSA-N
• SMILES： C(C1(NCC(OC)C1)C)(=O)O.Cl

4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride

Introduction to 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 2031259-19-3)

4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride, identified by its CAS number 2031259-19-3, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyrrolidine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The presence of both a methoxy group and a methyl group on the pyrrolidine ring introduces unique chemical properties that make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in drug delivery systems. This property is particularly crucial in medicinal chemistry, where bioavailability and pharmacokinetic profiles are critical factors in determining the efficacy of a drug candidate. The structural features of 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride contribute to its role as a building block in the synthesis of more complex molecules, including potential therapeutic agents.

In recent years, there has been growing interest in pyrrolidine derivatives due to their reported biological activities. Studies have shown that compounds with similar structural motifs exhibit properties such as anti-inflammatory, analgesic, and neuroprotective effects. The methoxy and methyl substituents in 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride are thought to play a pivotal role in modulating these activities by influencing the compound's interactions with biological targets.

One of the most compelling areas of research involving 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride is its potential application in the development of central nervous system (CNS) drugs. Pyrrolidine derivatives have been investigated for their ability to interact with various neurotransmitter receptors and ion channels. The unique steric and electronic environment provided by the methoxy and methyl groups may enhance binding affinity and selectivity, making this compound a promising candidate for further exploration.

Furthermore, the pharmaceutical industry has increasingly focused on developing small molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, diabetes, and neurodegenerative disorders. 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride serves as a versatile scaffold that can be modified to create novel inhibitors with improved potency and reduced side effects. Its hydrochloride salt form also facilitates easier handling and integration into synthetic protocols, streamlining the drug discovery process.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride with high accuracy. These simulations have provided valuable insights into how structural modifications can optimize interactions with biological targets. For instance, studies have suggested that fine-tuning the position and electronic properties of substituents can significantly enhance binding affinity and selectivity.

The synthesis of 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protection-deprotection strategies are commonly used in its preparation.

Quality control and analytical characterization are essential steps in ensuring the identity and purity of 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the compound's structure and assess its chemical integrity. These analytical techniques provide robust data that support its use in subsequent pharmaceutical applications.

The growing body of research on pyrrolidine derivatives underscores the importance of compounds like 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride in modern drug development. Their unique structural features offer opportunities for designing molecules with tailored biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one are likely to play an increasingly significant role in addressing unmet medical needs.

In conclusion, 4-Methoxy-2-methylpyrrolidine-2-carboxylic Acid Hydrochloride (CAS No. 2031259-19-3) is a versatile compound with promising applications in pharmaceutical chemistry. Its structural features, solubility characteristics, and potential biological activities make it a valuable asset in drug discovery efforts. With ongoing advancements in synthetic methodologies and computational chemistry, this compound is poised to contribute significantly to the development of novel therapeutic agents.